Cas no 2248283-00-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate
• CAS No: 2248283-00-1
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5976435
• PubChem ID: 165719100
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248283-00-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate
• EN300-6515979

• Inchi： 1S/C17H20N2O4/c1-18(2)12-7-5-6-11(10-12)17(22)23-19-15(20)13-8-3-4-9-14(13)16(19)21/h3-4,8-9,11-12H,5-7,10H2,1-2H3
• InChI Key： AARPCCMWMAAUIR-UHFFFAOYSA-N
• SMILES： O(C(C1CCCC(C1)N(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate (CAS No. 2248283-00-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate (CAS No. 2248283-00-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound combines a 1,3-dioxoisoindoline moiety with a 3-(dimethylamino)cyclohexane carboxylate group, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. This compound's CAS No. 2248283-00-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity and functional groups make it a candidate for further exploration in areas such as enzyme inhibition, receptor modulation, and even agrochemical development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate involves multi-step organic reactions, often starting from phthalic anhydride derivatives and 3-(dimethylamino)cyclohexanecarboxylic acid. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further studies.

One of the most discussed topics in relation to CAS No. 2248283-00-1 is its potential role in addressing unmet medical needs. For instance, its isoindole-1,3-dione core is structurally similar to pharmacophores found in drugs targeting neurological and inflammatory conditions. This has led to speculation about its utility in developing next-generation therapeutics, particularly in an era where personalized medicine and targeted drug delivery are gaining traction. Online forums and scientific communities often debate its pharmacokinetic properties and toxicity profiles, highlighting the need for more comprehensive studies.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate is also explored for its applications in specialty chemicals and advanced materials. Its ability to form stable complexes with metals and other organic molecules opens doors for its use in catalysis and polymer chemistry. Companies specializing in fine chemicals frequently list this compound in their portfolios, catering to researchers seeking high-purity reagents for experimental work.

Environmental and regulatory considerations are another hotspot for discussions surrounding CAS No. 2248283-00-1. While the compound is not classified as hazardous under current guidelines, its ecological impact and biodegradability are subjects of ongoing investigation. Sustainable synthesis methods, including green chemistry approaches, are being explored to minimize waste and energy consumption during production. These efforts align with global trends toward environmentally responsible research and development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylamino)cyclohexane-1-carboxylate (CAS No. 2248283-00-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural elegance continue to inspire innovation across multiple disciplines. As research progresses, this compound is likely to remain a focal point for scientists aiming to unlock new possibilities in drug design and functional materials.